Cas no 2092050-59-2 (2-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine)

• Product Name: 2-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine
• CAS No: 2092050-59-2
• MF: C₁₁H₁₁ClFN₃
• MW: 239.676544427872
• CID: 5723002
• PubChem ID: 121210732
• Update Time: 2025-10-28

2-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine
• starbld0011286
• F2198-0300
• AKOS026720815
• 2-[5-(chloromethyl)-1-(2-fluoroethyl)pyrazol-3-yl]pyridine
• 2092050-59-2
• Pyridine, 2-[5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl]-

• Inchi： 1S/C11H11ClFN3/c12-8-9-7-11(15-16(9)6-4-13)10-3-1-2-5-14-10/h1-3,5,7H,4,6,8H2
• InChI Key： PIGALFLIHRIVNM-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C2C=CC=CN=2)=NN1CCF

Computed Properties

• Exact Mass: 239.0625532g/mol
• Monoisotopic Mass: 239.0625532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 380.8±42.0 °C(Predicted)
• pka: 1.99±0.19(Predicted)

Additional information on 2-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine

Comprehensive Overview of 2-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine (CAS No. 2092050-59-2)

The compound 2-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine (CAS No. 2092050-59-2) is a highly specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine ring linked to a pyrazole core with chloromethyl and fluoroethyl substituents, makes it a valuable intermediate for designing novel bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 2-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, where fluoroalkyl groups are incorporated to improve drug-like properties. The presence of both chloromethyl and fluoroethyl moieties in this compound offers dual functionalization opportunities, making it a multifunctional building block for small molecule synthesis.

From a synthetic chemistry perspective, CAS No. 2092050-59-2 exemplifies the convergence of pyridine and pyrazole pharmacophores, which are frequently explored in kinase inhibitor development. The chloromethyl group serves as a reactive handle for further derivatization, enabling the creation of libraries for high-throughput screening. Meanwhile, the fluoroethyl side chain enhances lipophilicity, a critical factor in central nervous system (CNS) drug design—a hot topic in contemporary pharmaceutical research.

The compound's relevance extends to agrochemical innovation, where heterocyclic frameworks are pivotal for developing next-generation crop protection agents. Its structural features align with industry efforts to create environmentally sustainable pesticides with reduced off-target effects. This resonates with current green chemistry initiatives and the global push for precision agriculture solutions—frequently searched topics in scientific and industrial circles.

Analytical characterization of 2-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for quality control in contract research organizations (CROs) and pharmaceutical manufacturing—sectors where this compound has gained attention. The rise of AI-assisted molecular design has further amplified interest in such structurally complex intermediates, as they serve as ideal test cases for computational chemistry algorithms.

Regulatory considerations for CAS No. 2092050-59-2 emphasize proper handling under standard laboratory protocols, though it doesn't fall under restricted categories. Its storage typically requires protection from moisture due to the chloromethyl group's reactivity—a practical consideration frequently queried by laboratory technicians. The compound's stability profile makes it suitable for global supply chains, addressing another key concern in the fine chemicals market.

Future research directions for this compound may explore its potential in bioconjugation chemistry or as a precursor for PET radiotracer development, leveraging its fluoroethyl moiety. These applications align with trending searches in molecular imaging and theranostics. The scientific community continues to investigate such multifunctional heterocycles to address challenges in targeted drug delivery and personalized medicine—two dominant themes in current biomedical literature.

In conclusion, 2-(5-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine represents a compelling case study in modern medicinal chemistry and material science. Its structural complexity and functional group diversity position it at the intersection of multiple research frontiers, from small molecule therapeutics to smart materials. As synthetic methodologies advance and computational prediction tools become more sophisticated, compounds like this will undoubtedly play increasingly important roles in scientific innovation.